ethyl 4-{[(1-oxo-3-phenyl-3,4-dihydro-1H-isochromen-6-yl)carbonyl]amino}benzoate

• IUPAC Name: ethyl 4-[(1-oxo-3-phenyl-3,4-dihydroisochromene-6-carbonyl)amino]benzoate
• InChI: InChI=1S/C25H21NO5/c1-2-30-24(28)17-8-11-20(12-9-17)26-23(27)18-10-13-21-19(14-18)15-22(31-25(21)29)16-6-4-3-5-7-16/h3-14,22H,2,15H2,1H3,(H,26,27)
• InChI Key: ZPIGFQPHLRRPSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)C(=O)OC(C3)C4=CC=CC=C4
• Molecular Formula: C25H21NO5
• Molecular Weight: 415.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ester group (benzoate), an amide group (carbonyl-amino), and a phenyl group. It also contains a 1H-isochromen-6-yl group, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. These features could potentially give the compound interesting chemical properties, such as reactivity or stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide and ester groups could affect its solubility in different solvents.

Scientific Research Applications

Molecular Structures and Hydrogen Bonding

Research has demonstrated the significance of hydrogen bonding in the supramolecular structures of related compounds, highlighting their potential in designing materials with specific properties. One study detailed the hydrogen-bonded supramolecular structures of substituted 4-pyrazolylbenzoates, revealing complex one-, two-, and three-dimensional arrangements facilitated by N-H...O and N-H...N hydrogen bonds. Such detailed insights into molecular interactions are crucial for the development of novel materials and drugs (Portilla et al., 2007).

Synthesis and Antimicrobial Applications

Another avenue of research involves the synthesis of new quinazolines, derived from compounds related to the query chemical, which have shown potential as antimicrobial agents. This work emphasizes the role of such compounds in developing treatments for bacterial and fungal infections, showcasing the versatility of these chemical frameworks in medicinal chemistry (Desai et al., 2007).

Optical and Material Science Applications

Further studies have explored the applications of related compounds in optical storage and as materials with nonlinear optical properties. For instance, azo polymers incorporating similar molecular structures have been investigated for their birefringence capabilities, which are essential for reversible optical storage technologies (Meng et al., 1996). Additionally, Schiff base compounds derived from ethyl-4-amino benzoate, a structurally similar compound, have been synthesized and characterized, showing promising optical nonlinear properties and potential applications as optical limiters (Abdullmajed et al., 2021).

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. Studies could also be conducted to further investigate its physical and chemical properties.